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Compound of Interest

Compound Name: Tert-butyl 6-bromohexanoate

Cat. No.: B1589127

Essential safety protocols, personal protective equipment (PPE) recommendations, and
operational and disposal plans for researchers, scientists, and drug development professionals
handling Tert-butyl 6-bromohexanoate.

This guide provides critical safety and logistical information for the handling of Tert-butyl 6-
bromohexanoate (CAS No. 65868-63-5). Adherence to these procedures is vital to ensure
personal safety and minimize environmental impact.

Chemical Profile and Hazards

Tert-butyl 6-bromohexanoate is a chemical intermediate widely used in organic synthesis.[1]
It is classified as hazardous, and proper precautions must be taken during its handling.

GHS Classification:
» Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[2][3]
o Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[2][3]

e Serious eye damage/eye irritation (Category 1 or 2A), H318/H319: Causes serious eye
damage or irritation.[2][3]

o Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[2][3]
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Signal Word: Warning or Danger[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to mitigate the risks associated with handling Tert-
butyl 6-bromohexanoate. The following table summarizes the required PPE.
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Protection Type

Required Equipment

Specifications & Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield.

Must meet EN166 (EU) or
ANSI z87.1 (US) standards. A
face shield should be worn
over goggles, especially when

there is a risk of splashing.

Hand Protection

Chemical-resistant gloves.

Disposable nitrile or neoprene
gloves are suitable for
incidental contact. For
prolonged handling, consult
the glove manufacturer's
resistance guide. Always use
proper glove removal
technique to avoid skin

contact.

Body Protection

Laboratory coat.

A standard laboratory coat
should be worn. For larger
quantities or increased risk of
splashing, a chemical-resistant
apron over the lab coat is

recommended.

Respiratory Protection

Use in a well-ventilated area.

All work with Tert-butyl 6-
bromohexanoate should be
conducted in a certified
chemical fume hood to avoid
inhalation of vapors.[3][4] If
engineering controls are
insufficient, a NIOSH-approved
respirator with an appropriate

cartridge is necessary.

Operational and Disposal Plans
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A strict operational workflow is essential for the safe handling of Tert-butyl 6-bromohexanoate
from receipt to disposal.

Receiving and Storage:
o Upon receipt, visually inspect the container for any signs of damage or leaks.
o Ensure the container is properly labeled.

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[3] The recommended storage temperature is often refrigerated.

Handling Procedures:

e Preparation: Assemble all necessary equipment and reagents within a certified chemical
fume hood.

» Donning PPE: Put on all required PPE as outlined in the table above before handling the
chemical.

 Aliquoting and Reaction:

o Perform all manipulations, including weighing and transferring, within the fume hood to
minimize exposure to vapors.[3]

o Avoid the formation of aerosols.[3]
o Keep the container tightly closed when not in use.[5]
o Post-Experiment:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical using a suitable solvent.

o Remove and dispose of contaminated gloves and other disposable materials in a
designated hazardous waste container.[5]

o Wash hands thoroughly with soap and water after handling.[5]
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Spill Management:
e Minor Spill:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
vermiculite or sand.

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[5]

o Clean the spill area with a suitable solvent.
e Major Spill:
o Evacuate the laboratory and alert emergency personnel.
o Close the laboratory doors and post a warning sign.
o Provide emergency responders with the Safety Data Sheet.
Disposal Plan:
» All waste containing Tert-butyl 6-bromohexanoate must be treated as hazardous waste.

o Dispose of the chemical and its container in accordance with local, state, and federal
regulations.[5][6] Do not dispose of it down the drain.

o Ensure the waste is handled by a licensed waste disposal company.[5]

Experimental Workflow
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Caption: Workflow for handling Tert-butyl 6-bromohexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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